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Compound of Interest

Compound Name:
2'-Deoxyadenosine-5'-

triphosphate trisodium

Cat. No.: B11927706

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals optimize

the deoxynucleoside triphosphate (dNTP) mix ratio for successful long-range PCR

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended starting concentration of dNTPs for long-range PCR?

A1: For long-range PCR, a higher concentration of dNTPs is often recommended compared to

standard PCR. A typical starting concentration is between 200 µM and 400 µM of each dNTP.

[1][2][3] Some protocols specifically recommend 300 µM of each dNTP for long-range

applications.[4][5] It's important to ensure that the concentration of all four dNTPs (dATP, dCTP,

dGTP, and dTTP) is equal in the final reaction mixture.[6]

Q2: How does the dNTP concentration affect the fidelity of long-range PCR?

A2: The concentration of dNTPs can significantly influence the fidelity of the DNA polymerase.

While sufficient dNTPs are necessary for efficient amplification, excessively high
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concentrations can reduce fidelity by promoting misincorporation of nucleotides.[3][7]

Conversely, very low dNTP concentrations can also lead to errors and incomplete primer

extension.[1] For high-fidelity polymerases, it is crucial to maintain the recommended dNTP

concentration, as their proofreading activity is optimized for a specific concentration range.[7]

Q3: What is the relationship between dNTP and Mg²⁺ concentration in long-range PCR?

A3: dNTPs are known to chelate (bind to) magnesium ions (Mg²⁺). Since DNA polymerases

require Mg²⁺ as a cofactor for their activity, changes in the dNTP concentration will affect the

amount of free Mg²⁺ available to the enzyme.[1][8] Therefore, if you adjust the dNTP

concentration, you may also need to optimize the Mg²⁺ concentration to maintain optimal

polymerase function.[1][8] A general guideline is to maintain the Mg²⁺ concentration at 0.5 to

1.0 mM above the total dNTP concentration.[7]

Q4: Can an imbalanced dNTP mix ratio affect my long-range PCR results?

A4: Yes, an imbalanced ratio of the four dNTPs can negatively impact your PCR results.

Unequal concentrations can lead to an increased rate of nucleotide misincorporation and can

alter the fidelity of the DNA polymerase in a sequence-specific manner.[9] This can result in

mutations, such as base substitutions and frameshift errors, within the amplified DNA fragment.

[9] Therefore, it is essential to use a premixed dNTP solution or to be meticulous when

preparing your own mix to ensure equimolar concentrations of each nucleotide.[6]

Q5: How should I properly store and handle dNTP solutions to ensure optimal performance in

long-range PCR?

A5: Proper storage and handling of dNTPs are critical for successful PCR. dNTP solutions

should be stored at -20°C in a non-frost-free freezer.[10] It is highly recommended to aliquot

the dNTPs into smaller, single-use volumes to minimize the number of freeze-thaw cycles, as

repeated freezing and thawing can lead to degradation.[10] Before use, thaw the dNTPs on ice

and mix the solution well.[6] Avoid acidic conditions, as dNTPs are susceptible to hydrolysis at

a pH below 7.0.[10]

Troubleshooting Guide
This guide addresses specific issues you might encounter with dNTP mix optimization during

long-range PCR experiments.
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Issue Possible Cause Recommended Action

No or Low Yield of Long-

Range PCR Product

Insufficient dNTP

concentration.

Increase the final

concentration of each dNTP in

increments, for example, from

200 µM to 300 µM or 400 µM.

[1][2] Remember to adjust the

Mg²⁺ concentration

accordingly.

Degraded dNTPs.

Use a fresh, properly stored

aliquot of dNTPs.[10] Perform

a control PCR with a known

template and primers to verify

the integrity of your dNTP

stock.

Suboptimal Mg²⁺ to dNTP

ratio.

If you have increased the

dNTP concentration, ensure

you have also increased the

Mg²⁺ concentration to

compensate for chelation.[1][8]

Non-Specific PCR Products or

Smearing

dNTP concentration is too

high.

High concentrations of dNTPs

can decrease the specificity of

the PCR.[11] Try reducing the

dNTP concentration to the

lower end of the recommended

range (e.g., 200 µM).

Imbalanced dNTP mix.

Ensure you are using a high-

quality, premixed dNTP

solution or have accurately

prepared your own mix with

equimolar concentrations of

each nucleotide.[6][9]

High Error Rate or Mutations in

Sequenced PCR Product

Imbalanced dNTP

concentrations.

An unequal supply of the four

dNTPs can lead to increased

polymerase error rates.[9] Use
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a fresh, quality-controlled

dNTP mix.

dNTP concentration is too high

for the high-fidelity

polymerase.

For high-fidelity polymerases,

excess dNTPs can inhibit their

proofreading activity.[7] Adhere

to the manufacturer's

recommended dNTP

concentration for the specific

enzyme you are using.

Quantitative Data Summary
The following tables provide a summary of recommended dNTP and Mg²⁺ concentrations for

long-range PCR.

Table 1: Recommended dNTP Concentrations for Long-Range PCR

Parameter
Recommended

Concentration Range
Notes

Each dNTP 200 µM - 400 µM

Higher concentrations are

often required for longer

amplicons.[1][2][3]

Specific Recommendation 300 µM of each dNTP
A commonly cited starting point

for long-range PCR.[4][5]

Table 2: Corresponding Mg²⁺ Concentration Adjustment
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Total dNTP Concentration
Recommended Mg²⁺

Concentration
Rationale

0.8 mM (200 µM each) 1.3 - 1.8 mM

To compensate for Mg²⁺

chelation by dNTPs and

ensure sufficient free Mg²⁺ for

the polymerase.[1][8]

1.2 mM (300 µM each) 1.7 - 2.2 mM

The optimal concentration may

need to be determined

empirically.

1.6 mM (400 µM each) 2.1 - 2.6 mM

High Mg²⁺ concentrations can

also lead to non-specific

amplification.[8]

Experimental Protocols
Protocol 1: Preparation of an Optimized dNTP Mix for Long-Range PCR

This protocol describes how to prepare a 10 mM working solution of a balanced dNTP mix from

100 mM individual stock solutions.

Thaw Components: On ice, thaw the 100 mM stock solutions of dATP, dCTP, dGTP, and

dTTP, along with nuclease-free water.

Mix Individual Stocks: Before pipetting, gently vortex each 100 mM dNTP stock solution to

ensure it is homogeneous.

Combine dNTPs: In a sterile, nuclease-free microcentrifuge tube, combine the following

volumes:

100 µL of 100 mM dATP

100 µL of 100 mM dCTP

100 µL of 100 mM dGTP
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100 µL of 100 mM dTTP

Add Nuclease-Free Water: Add 600 µL of nuclease-free water to the tube.

Mix and Store: Gently vortex the tube to create a homogeneous 10 mM dNTP mix. Aliquot

into smaller, single-use volumes and store at -20°C.

Visualizations
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Initial Checks

Corrective Actions

Long-Range PCR Fails
(No/Low Yield, Non-Specific Products, or Errors)

Is dNTP concentration optimal?
(e.g., 300-500 µM each)

Are dNTPs fresh and properly stored?

Yes

Adjust dNTP concentration
(e.g., titrate 200-500 µM)

No

Is Mg²⁺ concentration optimized for dNTPs?

Yes

Use a fresh aliquot of dNTPs

No

Titrate Mg²⁺ concentration

No

Successful Long-Range PCR

Yes

Problem persists?
Investigate other PCR parameters

(primers, template, enzyme, cycling)

Click to download full resolution via product page

Caption: Troubleshooting workflow for dNTP-related issues in long-range PCR.
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PCR Yield

PCR Fidelity

Low dNTP
Concentration

Low YieldLeads to

Low Fidelity

Can lead to
(stalling, errors)

Optimal dNTP
Concentration

High Yield

Promotes

High FidelityMaintains

High dNTP
Concentration

May promote
(up to a point)

Decreases
(inhibits proofreading)

Click to download full resolution via product page

Caption: Relationship between dNTP concentration, PCR yield, and fidelity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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